Cas no 2228521-26-2 (tert-butyl N-{1-amino-3-3-(2-methylphenyl)phenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-3-(2-methylphenyl)phenylpropan-2-yl}carbamate
• CAS No: 2228521-26-2
• MF: C₂₁H₂₈N₂O₂
• MW: 340.459225654602
• CID: 6550889
• PubChem ID: 165826941
• Update Time: 2025-08-02

tert-butyl N-{1-amino-3-3-(2-methylphenyl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-3-(2-methylphenyl)phenylpropan-2-yl}carbamate
• 2228521-26-2
• EN300-1901366
• tert-butyl N-{1-amino-3-[3-(2-methylphenyl)phenyl]propan-2-yl}carbamate

• Inchi： 1S/C21H28N2O2/c1-15-8-5-6-11-19(15)17-10-7-9-16(12-17)13-18(14-22)23-20(24)25-21(2,3)4/h5-12,18H,13-14,22H2,1-4H3,(H,23,24)
• InChI Key： NGVQNXSWOQXJLN-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC=C(C2C=CC=CC=2C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 340.215078140g/mol
• Monoisotopic Mass: 340.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-amino-3-3-(2-methylphenyl)phenylpropan-2-yl}carbamate

Comprehensive Guide to tert-butyl N-{1-amino-3-[3-(2-methylphenyl)phenyl]propan-2-yl}carbamate (CAS No. 2228521-26-2)

tert-butyl N-{1-amino-3-[3-(2-methylphenyl)phenyl]propan-2-yl}carbamate (CAS No. 2228521-26-2) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, which are pivotal intermediates in the development of bioactive molecules. With its unique structural features, including a tert-butyl carbamate group and a 2-methylphenyl-substituted phenyl moiety, it offers versatile reactivity for drug discovery and material science applications.

The molecular structure of tert-butyl N-{1-amino-3-[3-(2-methylphenyl)phenyl]propan-2-yl}carbamate makes it particularly valuable for peptide synthesis and small-molecule drug design. Researchers often leverage its amine-protecting group functionality to achieve selective reactions in multi-step syntheses. Given the growing demand for targeted therapeutics and precision medicine, this compound has garnered attention in academic and industrial labs alike.

One of the key advantages of CAS No. 2228521-26-2 is its stability under various reaction conditions, making it suitable for high-throughput screening and combinatorial chemistry. Its compatibility with common reagents like Grignard compounds and palladium catalysts further enhances its utility in modern synthetic workflows. Additionally, the presence of the 2-methylphenyl group contributes to improved lipophilicity, a critical factor in optimizing drug bioavailability.

In recent years, the pharmaceutical industry has seen a surge in interest around tert-butyl carbamate derivatives, driven by their role in developing kinase inhibitors and GPCR modulators. This aligns with broader trends in personalized medicine, where researchers seek compounds with tailored properties for specific patient populations. The tert-butyl N-{1-amino-3-[3-(2-methylphenyl)phenyl]propan-2-yl}carbamate fits seamlessly into this paradigm, offering a balance of reactivity and stability.

From a commercial perspective, CAS No. 2228521-26-2 is available through specialized chemical suppliers, often with custom synthesis options to meet specific purity or scale requirements. Its applications extend beyond pharmaceuticals into agrochemicals and advanced materials, where its structural motifs can impart desirable properties like UV resistance or thermal stability. As sustainability becomes a focal point in chemical manufacturing, this compound’s potential for green chemistry adaptations is also being explored.

For researchers investigating structure-activity relationships (SAR), the tert-butyl N-{1-amino-3-[3-(2-methylphenyl)phenyl]propan-2-yl}carbamate serves as a valuable scaffold. Its modular design allows for systematic modifications to study electronic and steric effects on biological activity. This is particularly relevant in the context of fragment-based drug discovery, where small, well-characterized building blocks are essential for hit-to-lead optimization.

Looking ahead, the versatility of CAS No. 2228521-26-2 positions it as a key player in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its compatibility with click chemistry and bioorthogonal reactions further expands its potential in bioconjugation and diagnostic applications. As the scientific community continues to push the boundaries of molecular design, this compound is poised to remain a cornerstone of innovative research.